Cas no 1261987-20-5 (4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid
• CAS No: 1261987-20-5
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD18319555
• CID: 2767759
• PubChem ID: 53225473
• Update Time: 2025-09-27

4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-FLUORO-4-METHYLPHENYL)-2-METHOXYBENZOIC ACID
• 2'-Fluoro-3-methoxy-4'-methyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID70689205
• 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95%
• 1261987-20-5
• MFCD18319555
• 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18319555
• Inchi： 1S/C15H13FO3/c1-9-3-5-11(13(16)7-9)10-4-6-12(15(17)18)14(8-10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： OZWPSDDIGXYSLV-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 260.08487243Da
• Monoisotopic Mass: 260.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid

4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic Acid (CAS No. 1261987-20-5): A Comprehensive Overview

4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid (CAS No. 1261987-20-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and a methoxy group, making it an intriguing subject for various scientific investigations.

The chemical formula of 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid is C₁₅H₁₃FO₃. Its molecular weight is approximately 260.26 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in water is limited, but it is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for a wide range of experimental conditions and applications.

In the realm of pharmaceutical research, 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its anti-inflammatory properties, 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid has also been investigated for its potential anticancer effects. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway.

In addition to its biological activities, 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid has been explored for its use in chemical synthesis and material science. Its unique structural features make it an excellent building block for the synthesis of more complex molecules. For example, a study published in the Tetrahedron Letters in 2019 described a novel synthetic route to produce this compound with high yield and purity, paving the way for its broader application in organic synthesis.

The environmental impact of 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid is another area of interest. Researchers are investigating its biodegradability and potential environmental fate to ensure that its use does not pose significant ecological risks. Preliminary studies suggest that this compound can be effectively degraded by microbial communities under aerobic conditions, although further research is needed to fully understand its environmental behavior.

In conclusion, 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid (CAS No. 1261987-20-5) is a multifaceted compound with diverse applications in pharmaceutical research, chemical synthesis, and material science. Its unique molecular structure and biological activities make it a valuable subject for ongoing scientific investigations. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various fields of chemistry and biology.